Cas no 85385-33-7 (4-chloro-2-isocyanato-1-phenoxybenzene)

4-chloro-2-isocyanato-1-phenoxybenzene structure
85385-33-7 structure
Product Name:4-chloro-2-isocyanato-1-phenoxybenzene
CAS No:85385-33-7
MF:C13H8ClNO2
MW:245.661122322083
CID:990342
PubChem ID:24880391
Update Time:2025-04-20

4-chloro-2-isocyanato-1-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-isocyanato-1-phenoxybenzene
    • 4-Chloro-2-isocyanatophenyl phenyl ether
    • 5-Chloro-2-phenoxyphenyl isocyanate
    • 5-chloro-2-phenoxyphenylisocyanate
    • 85385-33-7
    • FT-0717801
    • 5-chloro-2-phenoxy phenyl isocyanate
    • DTXSID00408188
    • 5-Chloro-2-phenoxyphenyl isocyanate, 97%
    • SCHEMBL1191181
    • SCGXZJTXFUNGAL-UHFFFAOYSA-N
    • starbld0026732
    • 5-Chloro-2-phenoxyphenyl isocyanate 97
    • DA-02248
    • MDL: MFCD03701571
    • Inchi: 1S/C13H8ClNO2/c14-10-6-7-13(12(8-10)15-9-16)17-11-4-2-1-3-5-11/h1-8H
    • InChI Key: SCGXZJTXFUNGAL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)N=C=O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 245.02400
  • Monoisotopic Mass: 245.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.9
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.21
  • Melting Point: 43-47 °C (lit.)
  • Boiling Point: 335.4°C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: 1.577
  • PSA: 38.66000
  • LogP: 4.09960
  • Solubility: Not determined

4-chloro-2-isocyanato-1-phenoxybenzene Security Information

4-chloro-2-isocyanato-1-phenoxybenzene Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-chloro-2-isocyanato-1-phenoxybenzene Pricemore >>

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